5-methyl-5H-dibenzo[b,d]azepin-6(7H)-one
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Overview
Description
5-Methyl-5H-dibenzo[b,d]azepin-6(7H)-one is a compound with the molecular formula C15H13NO and a molecular weight of 223.27 . It is a white to yellow powder or crystal .
Synthesis Analysis
The synthesis of this compound involves key steps such as microwave-assisted synthesis of a seven-membered lactam . More details about the synthesis process can be found in the referenced papers .Molecular Structure Analysis
The InChI code for this compound is 1S/C15H13NO/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15(16)17/h2-9H,10H2,1H3 . More details about the molecular structure can be found in the referenced papers .Physical and Chemical Properties Analysis
This compound has a molecular weight of 223.27 g/mol . It has a topological polar surface area of 20.3 Ų . More details about the physical and chemical properties can be found in the referenced papers .Scientific Research Applications
Atropisomeric Properties : Dibenzo[b,d]azepin-6-ones have been studied for their atropisomeric properties, which involve the separation into aR- and aS-atropisomers and the study of their stereochemical stability (Tabata et al., 2008).
Intermediate in γ-Secretase Inhibitor Synthesis : This compound has been synthesized as a key intermediate in the production of the γ-secretase inhibitor LY411575. This process involves multiple chemical reactions starting from 2-aminobiphenyl (Yan, 2010).
Crystal Structure Analysis : The crystal structures of compounds related to 5-methyl-5H-dibenzo[b,d]azepin-6(7H)-one have been studied, providing insights into their molecular and supramolecular characteristics (Shankar et al., 2014).
Vascular Cognitive Impairment Treatment : Derivatives of 5H-dibenzo[b,f]azepine have been examined for their potential in treating vascular cognitive impairment. These compounds act as histone deacetylase inhibitors and have shown effectiveness in improving cognitive impairment and hippocampal atrophy in studies (Kaur et al., 2019).
Synthesis of Dibenzo[c,e]azepine Derivatives : Methods for synthesizing various derivatives of dibenzo[c,e]azepine, including those with donor groups at specific positions, have been developed. These synthesis processes are crucial for exploring the medicinal potential of these compounds (Röhrkasten & Kreher, 1991).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-methyl-7H-benzo[d][1]benzazepin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15(16)17/h2-9H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLYOZVMUFWIJIQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=CC=CC=C2C3=CC=CC=C31 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90676819 |
Source
|
Record name | 5-Methyl-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90676819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
209984-30-5 |
Source
|
Record name | 5-Methyl-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90676819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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